Cas no 1803827-71-5 (2,4-Difluoro-6-nitrophenylacetic acid)

• Product Name: 2,4-Difluoro-6-nitrophenylacetic acid
• CAS No: 1803827-71-5
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 4706024
• Update Time: 2023-08-15

2,4-Difluoro-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-nitrophenylacetic acid

• Inchi： 1S/C8H5F2NO4/c9-4-1-6(10)5(3-8(12)13)7(2-4)11(14)15/h1-2H,3H2,(H,12,13)
• InChI Key： UTXSTHWOIIXBBT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 83.1